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Compound of Interest

Compound Name: 1-Octylpyrrolidin-2-one

Cat. No.: B1229347 Get Quote

The responsible management and disposal of 1-Octylpyrrolidin-2-one are critical for ensuring

laboratory safety and environmental protection. This chemical is corrosive and poses a

significant risk to aquatic life.[1] Adherence to the following procedural guidelines is essential

for researchers, scientists, and drug development professionals.

Hazard Profile and Safety Precautions
1-Octylpyrrolidin-2-one is classified as a hazardous substance that causes severe skin burns

and eye damage and is toxic to aquatic life with long-lasting effects.[1][2] It is a combustible

liquid, and its handling requires strict safety protocols to prevent personal injury and

environmental contamination.[3]

Personal Protective Equipment (PPE): Before beginning any handling or disposal procedures,

all personnel must be equipped with the appropriate PPE:

Eye Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).[2]

Hand Protection: Use chemical-resistant gloves. Inspect gloves before use and dispose of

contaminated gloves in accordance with laboratory practices.[2]

Skin Protection: A lab coat or flame-retardant antistatic protective clothing is mandatory.[4]

Respiratory Protection: If working in areas with poor ventilation or where mists may be

generated, use an approved respirator with a suitable filter (e.g., type ABEK, EN14387).[3]
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Step-by-Step Disposal Protocol
The required method for the disposal of 1-Octylpyrrolidin-2-one is through a licensed

hazardous waste disposal service.[4][5] Under no circumstances should this chemical be

disposed of down the drain or released into the environment.[2]

Step 1: Waste Segregation and Collection

Liquid Waste: Collect all solutions containing 1-Octylpyrrolidin-2-one in a dedicated,

sealed, and clearly labeled hazardous waste container.[2][4] The container must be

chemically compatible and kept upright to prevent leakage.[2]

Contaminated Solids: Any materials used to clean up spills (e.g., vermiculite, sand) and

contaminated consumables like gloves or wipes must be collected in a separate, suitable

container labeled for hazardous waste disposal.[4]

Step 2: Labeling and Storage

All waste containers must be accurately labeled with the full chemical name, "1-
Octylpyrrolidin-2-one," and display the appropriate GHS hazard pictograms (Corrosion,

Environment).

Store sealed waste containers in a designated, cool, dry, and well-ventilated area.[2][4] This

storage area should be secure and away from incompatible materials such as strong acids

and oxidizing agents.[4]

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Provide the EHS office with a complete inventory of the waste, including the chemical name

and quantity. They will coordinate with a licensed waste disposal contractor for proper

treatment, which typically involves controlled incineration.[6]

Step 4: Spill Management In the event of a spill:

Ensure the area is well-ventilated and remove all personnel not involved in the cleanup.[4]
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Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

sand, earth, or vermiculite.[4][6]

Carefully collect the absorbed material using non-sparking tools and place it into a suitable,

closed container for disposal as hazardous waste.[4][5]

Clean the spill area thoroughly.

Physicochemical and Ecotoxicity Data
The following table summarizes key quantitative data for 1-Octylpyrrolidin-2-one, providing

context for its handling and environmental considerations.

Property Value Source

Physical State Liquid

Flash Point 142 °C (287.6 °F) - closed cup

Density 0.92 g/mL at 25 °C

Classification
Skin Corrosion 1B, Aquatic

Chronic 2
[1]

Toxicity to Fish (LC50, 96h) 17.8 mg/L [1][6]

Toxicity to Invertebrates

(EC50, 48h)
7.59 mg/L [1][6]

Toxicity to Algae (ErC50, 72h) 19 mg/L [1][6]

Biodegradability
Readily biodegradable (81% in

28 days)
[1][3]

Bioaccumulation Potential (log

Kow)
4.1 [1][3]

Disposal Workflow Visualization
The following diagram illustrates the logical steps for the proper disposal of 1-Octylpyrrolidin-
2-one.
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Caption: Disposal workflow for 1-Octylpyrrolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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